HLA class II histocompatibility antigen, DO beta chain (232-240)

• sequence: FLLGLIFLL
• source: Homo sapiens (human)
• synonym: HLA class II histocompatibility antigen, DO beta chain (232-240)

Description

HLA class II histocompatibility antigen, DO beta chain

Scientific Research Applications

Molecular Organization and Gene Evidence

The HLA-SB region of the human major histocompatibility complex, which includes the HLA class II histocompatibility antigen, DO beta chain, has been studied for its molecular organization. Research by Gorski et al. (1984) identified the HLA-SB beta-chain gene, revealing its linkage to the SB alpha-chain gene and the existence of a second SB beta-chain gene, demonstrating the complex genetic organization of this region (Gorski, Rollini, Long, & Mach, 1984).

Role in Antigen Processing

The DO beta chain plays a significant role in the assembly of class II MHC molecules. Research by Anderson and Cresswell (1994) explored how calnexin, a resident ER protein, associates with assembling class II molecules, suggesting a crucial role in stabilizing both free class II subunits and partially assembled class II-I chain complexes (Anderson & Cresswell, 1994).

Expression and Regulation

The DO beta gene has distinct regulation of expression compared to other class II genes, as found in research by Tonnelle, Demars, and Long (1985). This study highlighted that DO beta mRNA expression is low in B-cell lines and not induced by gamma-interferon in fibroblast lines, indicating a unique regulatory mechanism (Tonnelle, Demars, & Long, 1985).

Peptide Binding and Stability

Research has shown that HLA class II molecules, including the DO beta chain, bind peptides in an extended conformation. Brown et al. (1993) determined the three-dimensional structure of HLA-DR1, a class II molecule, and found that peptides project from both ends of an 'open-ended' binding groove, a characteristic likely shared by DO beta-containing molecules (Brown et al., 1993).

Disease Associations and Genetic Diversity

HLA class II molecules, including those with the DO beta chain, have been associated with various diseases. Owerbach et al. (1983) found distinct HLA-D region beta-chain DNA endonuclease fragments in HLA-DR identical individuals with insulin-dependent diabetes, indicating a possible link to disease susceptibility (Owerbach et al., 1983).

HLA-DM Interaction

HLA-DM, another class II-like molecule, interacts with HLA-DO (including DO beta) to modulate antigen processing. Denzin et al. (1997) demonstrated that HLA-DO blocks HLA-DM function, suggesting a regulatory role in class II-restricted antigen processing (Denzin, Sant’Angelo, Hammond, Surman, & Cresswell, 1997).